Cas no 2612-36-4 (Benzenemethanol, a-(dichloromethyl)-)

• Product Name: Benzenemethanol, a-(dichloromethyl)-
• CAS No: 2612-36-4
• MF: C₈H₈Cl₂O
• MW: 191.054520606995
• CID: 1425461
• Update Time: 2025-07-16

Benzenemethanol, a-(dichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(dichloromethyl)-
• α,α-(dichloromethyl)phenylmethylalcohol

• Inchi： 1S/C8H8Cl2O/c9-8(10)7(11)6-4-2-1-3-5-6/h1-5,7-8,11H
• InChI Key： XNSCLDYOTQWNGW-UHFFFAOYSA-N
• SMILES： C1(C(C(Cl)Cl)O)=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzenemethanol, a-(dichloromethyl)-

Benzenemethanol, a-(dichloromethyl)- (CAS No. 2612-36-4): A Comprehensive Overview

Benzenemethanol, a-(dichloromethyl)- (commonly referred to as a-dichloromethylbenzenemethanol) is an organic compound with the CAS registry number 2612-36-4. This compound belongs to the family of aromatic alcohols and is widely recognized for its unique chemical properties and versatile applications in various industries. The molecule consists of a benzene ring attached to a hydroxymethyl group (-CH₂OH) and a dichloromethyl group (-CH₂Cl₂), making it a valuable intermediate in organic synthesis.

Recent advancements in chemical synthesis have highlighted the potential of a-dichloromethylbenzenemethanol in the development of novel pharmaceuticals and agrochemicals. Researchers have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the creation of antimicrobial agents and pesticides. The compound's ability to undergo various functional group transformations has made it an essential building block in modern drug discovery.

From a structural perspective, a-dichloromethylbenzenemethanol exhibits significant stability due to the electron-withdrawing effects of the dichloromethyl group. This stability enhances its suitability for use in demanding chemical reactions, such as nucleophilic substitutions and oxidative processes. Recent studies have also focused on its application in the production of high-performance polymers, where its unique reactivity contributes to the formation of durable materials.

The synthesis of a-dichloromethylbenzenemethanol typically involves multi-step processes, including chlorination and hydroxylation reactions. Innovations in catalytic systems have significantly improved the efficiency of these reactions, reducing production costs and minimizing environmental impact. For instance, the use of heterogeneous catalysts has enabled greener synthesis pathways, aligning with current sustainability goals in the chemical industry.

In terms of physical properties, a-dichloromethylbenzenemethanol is characterized by its high boiling point and moderate solubility in organic solvents. These attributes make it ideal for use in high-temperature applications and solvent-based formulations. Recent research has also explored its thermal stability under extreme conditions, revealing its potential for use in advanced thermal management systems.

The compound's applications extend beyond traditional chemical synthesis into emerging fields such as nanotechnology and biotechnology. For example, it has been utilized as a precursor in the synthesis of nanoparticles with tailored surface functionalities. Its role in enhancing drug delivery systems has also garnered significant attention, with studies demonstrating improved bioavailability when used as an excipient.

From an environmental standpoint, efforts have been made to assess the ecological impact of a-dichloromethylbenzenemethanol throughout its lifecycle. Advanced degradation studies have shown that under specific conditions, the compound can undergo biodegradation without posing significant risks to aquatic ecosystems. This knowledge is crucial for ensuring responsible handling and disposal practices within industrial settings.

In conclusion, a-dichloromethylbenzenemethanol (CAS No. 2612-36-4) stands out as a vital compound with diverse applications across multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, underscore its importance in contemporary chemical research and development.